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Compound of Interest

4-(2-Amino-2-propyl)cyclohexanol
Compound Name:
Hydrochloride

Cat. No.: B13693920

Get Quote

\ J

Core Identity & Physicochemical Characterization

4-(3-Aminopropyl)cyclohexanol Hydrochloride is a versatile aliphatic scaffold used primarily as
a linker or pharmacophore building block in drug discovery. Its structure features a cyclohexane
ring substituted at the 1- and 4-positions, providing a defined spatial separation between the
hydroxyl (H-bond donor/acceptor) and the primary amine (cationic center at physiological pH).

1. Molecular Specifications
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Specification

Systematic Name

4-(3-Aminopropyl)cyclohexan-1-ol hydrochloride

Common Name

Amino-propyl cyclohexanol HCI

Molecular Formula

C
Y
CINO (Salt) C
Y

NO (Free Base)

Molecular Weight

193.71 g/mol (HCI Salt) 157.26 g/mol (Free
Base)

CAS Number (Generic)

Note: Often synthesized in-situ or referenced as
free base derivatives.[1][2] Related: 117160-99-

3 (Isomer: 2-amino-3-cyclohexylpropanol)

Physical State

White to off-white crystalline solid

Highly soluble in water, methanol, DMSO;

Solubility sparingly soluble in non-polar solvents (hexane,
ether).
pKa (Amine) ~10.5 (Typical for primary aliphatic amines)

Stereochemistry

Exists as cis and trans isomers. The trans-
isomer (diequatorial-like conformation in 1,4-
substitution) is often preferred for linear linker

applications.

Structural Analysis & Pharmacophore Utility

The molecule's value lies in its bifunctionality:

e Primary Amine (-NH
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): A reactive handle for amide coupling, reductive amination, or sulfonylation. In biological
systems, it mimics lysine side chains or interacts with aspartate/glutamate residues.

e Secondary Alcohol (-OH): A handle for etherification, oxidation to ketone, or esterification. It
also modulates solubility and lipophilicity (LogP).

e Propyl Spacer (-CH

CH
CH

-): Provides a flexible 3-carbon tether, critical for avoiding steric clash in PROTACs
(Proteolysis Targeting Chimeras) or fragment-based drug design.

Isomer Distinction (Critical for Accuracy)

Researchers must distinguish this compound from its structural isomer, 3-cyclohexyl-2-
aminopropanol (often used in peptide mimics).

o Target (This Guide): Ring-Propyl-Amine (Amine on chain, OH on ring).

¢ Isomer: Ring-Alkyl-Amine-Alcohol (Amine and OH on chain).

Synthesis & Manufacturing Protocol

The synthesis typically involves the catalytic hydrogenation of an aromatic precursor or the
reduction of a nitrile derivative.[3] The following protocol describes the Hydrogenation of 3-(4-
hydroxyphenyl)propionitrile, a robust route ensuring high yield and stereocontrol.

Reaction Pathway Diagram

Click to download full resolution via product page

Caption: Step-wise reduction pathway from aromatic nitrile to the saturated cyclohexanol amine
salt.
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Detailed Experimental Protocol

Objective: Synthesize 4-(3-aminopropyl)cyclohexanol HCI from 3-(4-
hydroxyphenyl)propionitrile.

e Reagents:

o Substrate: 3-(4-hydroxyphenyl)propionitrile (1.0 eq).

[e]

Catalyst: 5% Rhodium on Alumina (Rh/Al

O
) or Ruthenium oxide (RuO

) for ring saturation.

o

Solvent: Methanol or Ethanol (anhydrous).

o

Acid Additive: Acetic acid (trace) to prevent secondary amine formation.

[¢]

Hydrogen Source: H
gas (50-100 psi).
e Procedure:

o Loading: Charge the high-pressure autoclave with substrate, solvent (0.1 M
concentration), and catalyst (5-10 wt%).

o Hydrogenation: Pressurize with H

to 50 psi. Heat to 50°C. Stir vigorously (1000 rpm) to eliminate mass transfer limitations.

o Monitoring: Monitor H

uptake. The reaction proceeds in two stages: nitrile reduction (fast) followed by ring
hydrogenation (slow).

o Filtration: Once uptake ceases (approx. 6—-12 hours), cool to RT, vent H
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, and filter catalyst through a Celite pad.

o Salt Formation: Concentrate the filtrate. Redissolve the oily residue in diethyl ether or 1,4-
dioxane.

o Precipitation: Add 4M HCI in dioxane dropwise at 0°C. The white hydrochloride salt
precipitates immediately.

o Isolation: Filter the solid, wash with cold ether, and dry under vacuum.

o Self-Validating Checkpoint:
o 1H NMR (D

O): Look for the disappearance of aromatic protons (6.5-7.5 ppm) and the appearance of
cyclohexyl multiplet (1.0-2.0 ppm).

o Mass Spec: ESI+ should show m/z 158.15 [M+H]

Applications in Drug Development

This molecule is extensively used in Fragment-Based Drug Discovery (FBDD) and PROTAC
linker design.

A. PROTAC Linker Chemistry

In PROTACS, the linker length and rigidity determine the formation of the ternary complex
(Target Protein-Linker-E3 Ligase).

» Role: The propyl-cyclohexanol moiety acts as a "rigidified" linker compared to a standard
alkyl chain.

e Mechanism: The cyclohexane ring restricts conformational entropy, potentially improving the
binding affinity of the linked ligands.

B. Immune Response Modifiers (TLR7/8 Agonists)
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Derivatives of aminocyclohexanols are key intermediates in the synthesis of imidazoquinoline-
based TLR7/8 agonists (e.g., Resiquimod analogs).

e Function: The amine group typically anchors the molecule to the imidazoquinoline core, while
the hydroxyl group remains available for solubilizing modifications or further conjugation.

Safety & Handling (MSDS Highlights)

Hazard Class Description Precaution

Wear nitrile gloves and lab

Skin Irritant Causes skin irritation (H315).

coat.
] Causes serious eye irritation Use safety goggles; access to
Eye Irritant .
(H319). eye wash station.

Store in a desiccator under

Hygroscopic Absorbs moisture from air. inert atmosphere (N
or Ar).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33384111.htm
https://patents.google.com/patent/US3408354A/en
https://patents.google.com/patent/US3408354A/en
https://www.azom.com/article.aspx?ArticleID=12984
https://www.benchchem.com/product/b13693920/docs#in-depth-technical-guide-4-3-aminopropyl-cyclohexanol-hydrochloride
https://www.benchchem.com/product/b13693920/docs#in-depth-technical-guide-4-3-aminopropyl-cyclohexanol-hydrochloride
https://www.benchchem.com/product/b13693920/docs#in-depth-technical-guide-4-3-aminopropyl-cyclohexanol-hydrochloride
https://www.benchchem.com/product/b13693920/docs#in-depth-technical-guide-4-3-aminopropyl-cyclohexanol-hydrochloride
https://www.benchchem.com/product/b13693920?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13693920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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